2-Chloro-4-cyanomethylthioaniline

• Molecular Formula: C8H7ClN2S
• Molecular Weight: 198.67 g/mol
• IUPAC Name: 2-(4-amino-3-chlorophenyl)sulfanylacetonitrile
• InChI: InChI=1S/C8H7ClN2S/c9-7-5-6(12-4-3-10)1-2-8(7)11/h1-2,5H,4,11H2
• InChI Key: QXGOUJXYRNLKTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1SCC#N)Cl)N

Description

Its structure suggests a benzene ring substituted with:

• A chlorine atom at position 2,
• A cyanomethylthio (-SCH₂CN) group at position 4,
• An aniline (-NH₂) group.

Comparison with Similar Compounds

Comparison with Similar Compounds

The evidence includes analogs with partial structural similarities, but none share the full functional group profile of 2-Chloro-4-cyanomethylthioaniline. Below is a comparative analysis of the closest available compounds:

4-Chloro-ortho-toluidine (CAS 95-69-2)

• Structure : Chlorine at position 4, methyl group at position 2, and amine at position 1.
• Molecular Formula : C₇H₈ClN.
• Applications : Used in dye and pigment synthesis.
• Key Differences: Lacks the cyanomethylthio group; methyl and chloro substituents differ in position.

2-Chloro-4-methylaniline (CAS 615-65-6)

• Structure : Chlorine at position 2, methyl at position 4, and amine at position 1.
• Molecular Formula : C₇H₈ClN.
• Physicochemical Properties : Density = 1.151 g/mL at 25°C.
• Key Differences: No sulfur or cyano groups; substituent positions vary.

2-Chloro-4-(2-thienyl)thiazole (CAS 42445-29-4)

• Structure : Thiazole ring with chlorine at position 2 and a thienyl group at position 3.
• Molecular Formula : C₇H₄ClNS₂.

4-((2-Chlorobenzyl)thio)aniline (CAS 710966-52-2)

• Structure : Benzylthio group (with 2-chloro substitution) at position 4 of aniline.
• Molecular Formula : C₁₃H₁₂ClNS.
• Key Differences: Benzylthio substituent instead of cyanomethylthio; bulkier structure.

Critical Gaps in Evidence

Missing Data on Target Compound: No physicochemical properties (e.g., melting point, solubility), spectral data, or synthetic routes for 2-Chloro-4-cyanomethylthioaniline are provided.

Functional Group Variations: None of the analogs in the evidence combine chloro, cyanomethylthio, and aniline groups.

Proposed Research Directions

To address the lack of

Synthetic Studies: Explore reactions between 4-aminothiophenol derivatives and cyanomethyl halides.

Spectroscopic Characterization : Use NMR and mass spectrometry to confirm the structure.

Comparative Reactivity: Test the electrophilic substitution behavior of the cyanomethylthio group versus methyl or benzylthio groups.